Benzyl 3-(chlorocarbonyl)azetidine-1-carboxylate

• Molecular Formula: C12H12ClNO3
• Molecular Weight: 253.68 g/mol
• IUPAC Name: benzyl 3-carbonochloridoylazetidine-1-carboxylate
• InChI: InChI=1S/C12H12ClNO3/c13-11(15)10-6-14(7-10)12(16)17-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2
• InChI Key: OOVCOKCSTFQOBO-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)OCC2=CC=CC=C2)C(=O)Cl

Description

Benzyl 3-(chlorocarbonyl)azetidine-1-carboxylate is a useful research compound. Its molecular formula is C12H12ClNO3 and its molecular weight is 253.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(benzyloxycarbonyl)azetidine-3-carboxylic acid (21.25 mmol, 5 g) in dichloromethane (60 ml) under a nitrogen atmosphere were added N,N-dimethylformamide (1.063 mmol, 0.083 ml) and oxalyl chloride (2M solution in dichloromethane, 25.00 mmol, 12.5 ml). After stirring at room temperature for two hours the reaction mixture was concentrated in vacuo to give 5.53 gram of crude benzyl 3-(chlorocarbonyl)azetidine-1-carboxylate.